1,4,7,10,13,16,19-Heptaoxacyclotricosane

• CAS No.: 72428-93-4
• Molecular Formula: C16H32O7
• Molecular Weight: 336.42 g/mol
• IUPAC Name: 1,4,7,10,13,16,19-heptaoxacyclotricosane
• InChI: InChI=1S/C16H32O7/c1-2-4-18-6-8-20-10-12-22-14-16-23-15-13-21-11-9-19-7-5-17-3-1/h1-16H2
• InChI Key: VJQOIOHWNKOYTP-UHFFFAOYSA-N
• Canonical SMILES: C1CCOCCOCCOCCOCCOCCOCCOC1

Description

1,4,7,10,13,16,19-Heptaoxacyclotricosane, commonly referred to as 21-crown-7, is a macrocyclic polyether with the molecular formula C₁₄H₂₈O₇ and a molecular weight of 336.4 g/mol . Its structure consists of a 21-membered ring containing seven oxygen atoms spaced by ethylene (-CH₂CH₂-) groups. This crown ether is primarily recognized for its ability to selectively complex cations, particularly larger alkali metal ions like cesium (Cs⁺) and rubidium (Rb⁺), due to its cavity size (~2.6–3.4 Å) . It is widely used in supramolecular chemistry, ion transport studies, and as a phase-transfer catalyst in organic synthesis. The compound’s CAS registry number is 33089-36-0, and it is typically a solid at room temperature .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 1,4,7,10,13,16,19-Heptaoxacyclotricosane and analogous macrocycles:

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Heteroatoms	Key Features
1,4,7,10,13,16,19-Heptaoxacyclotricosane	33089-36-0	C₁₄H₂₈O₇	336.4	7 O	21-membered ring; selective for Cs⁺/Rb⁺; used in ion transport .
Dibenzo-21-crown-7	14098-41-0	C₂₂H₂₈O₇	404.45	7 O	Aromatic benzene rings increase rigidity and selectivity for K⁺; mp 103–107°C .
Dicyclohexyl 21-crown-7	N/A	C₂₂H₄₀O₇	416.55	7 O	Cyclohexyl substituents enhance lipophilicity; used in solvent extraction .
1,13-Dioxa-4,7,10,16,19,22-hexathiacyclotetracosane	148065-50-3	C₁₈H₃₂O₂S₆	456.7	2 O, 6 S	Sulfur atoms improve binding to soft metals (e.g., Ag⁺, Hg²⁺) .
1,4,7,10,13,16-Hexazacyclooctadecane	296-35-5	C₁₂H₂₄N₆	228.35	6 N	18-membered hexaaza macrocycle; binds transition metals (e.g., Cu²⁺, Ni²⁺) .
5,8,11,13,16,19-Hexaoxatricosane	143-29-3	C₁₇H₃₆O₆	336.5	6 O	23-membered ring; smaller cavity (~2.0 Å) targets Na⁺/Li⁺ .

Key Findings:

Heteroatom Influence :

• Oxygen-rich crowns (e.g., 21-crown-7) favor alkali metal binding, while sulfur- or nitrogen-containing variants (e.g., 1,13-dioxa-hexathiacyclotetracosane, hexazacyclooctadecane) exhibit affinity for transition or heavy metals .
• Aromatic derivatives like Dibenzo-21-crown-7 show enhanced selectivity for K⁺ due to reduced conformational flexibility .

Cavity Size and Substituents: Larger crowns (21-membered) complex Cs⁺, whereas smaller analogs (18-membered hexazacyclooctadecane) bind smaller ions like Cu²⁺ . Lipophilic substituents (e.g., cyclohexyl groups in Dicyclohexyl 21-crown-7) improve solubility in nonpolar solvents for extraction applications .

Thermal and Physical Properties: Dibenzo-21-crown-7 has a higher melting point (103–107°C) compared to non-aromatic crowns due to π-π stacking interactions . Sulfur-containing crowns exhibit lower solubility in water but higher stability in acidic conditions .

Biological Relevance :

• Heptazacyclotricosane derivatives (e.g., polymyxin B sulfate) demonstrate antimicrobial activity, highlighting structural parallels between synthetic crowns and bioactive macrocycles .

Q & A

Q. What are the established synthetic pathways for 1,4,7,10,13,16,19-Heptaoxacyclotricosane, and what key parameters influence yield and purity?

Methodological Answer: Synthesis typically involves macrocyclic ether formation via cyclization reactions, such as Williamson ether synthesis or template-assisted methods. Key parameters include:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution efficiency .
• Temperature control : Slow addition of reactants at 60–80°C minimizes oligomerization .
• Purification : Gradient chromatography (e.g., silica gel with ethyl acetate/hexane) or recrystallization improves purity. Validate outcomes using $^1 \text{H NMR}$ (peak integration for cyclic structure) and X-ray crystallography (to confirm ring geometry) .

Q. How can researchers validate the host-guest binding properties of this compound using spectroscopic and crystallographic methods?

Methodological Answer:

• UV-Vis/fluorescence titration : Monitor spectral shifts upon guest addition (e.g., alkali metal ions) to calculate binding constants ($K_a$) via Benesi-Hildebrand plots .
• $^1 \text{H NMR}$ titration : Track chemical shift changes in crown ether protons to infer binding stoichiometry (Job’s plot) .
• X-ray diffraction : Co-crystallize the macrocycle with a guest (e.g., $\text{K}^+$) to resolve 3D binding geometry and confirm cavity size compatibility .

Q. What safety protocols are critical when handling 1,4,7,10,13,16,19-Heptaoxacyclotricosane in laboratory settings?

Methodological Answer:

• Ventilation : Use fume hoods to avoid inhalation of fine particulates during synthesis .
• Personal protective equipment (PPE) : Nitrile gloves and safety goggles prevent dermal/ocular exposure.
• Waste disposal : Neutralize acidic/basic byproducts before disposal in accordance with OECD guidelines .

Q. How can researchers align studies on this compound with theoretical frameworks in supramolecular chemistry?

Methodological Answer:

• Preorganization theory : Design experiments to correlate oxygen lone-pair orientation (via DFT calculations) with cation selectivity .
• Host-guest thermodynamics : Use isothermal titration calorimetry (ITC) to link binding entropy/enthalpy to macrocyclic rigidity .

Advanced Research Questions

Q. What strategies resolve contradictions in binding affinity data across different solvent systems for this macrocycle?

Methodological Answer:

• Solvent dielectric screening : Systematically vary solvent polarity (e.g., water vs. acetonitrile) to isolate dielectric effects on ion-dipole interactions .
• Molecular dynamics (MD) simulations : Model solvent-shell reorganization energies to explain discrepancies in experimental $K_a$ values .
• Control experiments : Repeat binding assays with deuterated solvents to rule out proton exchange artifacts .

Q. How can factorial design optimize reaction conditions for synthesizing derivatives with enhanced selectivity?

Methodological Answer:

• Two-level factorial design : Test variables (e.g., temperature, catalyst loading, solvent ratio) to identify interactions affecting regioselectivity .
• Response surface methodology (RSM) : Model non-linear relationships between variables and yield/purity for iterative optimization .
• Machine learning : Train AI models on historical data to predict optimal conditions for novel derivatives .

Q. What advanced techniques characterize dynamic conformational changes in the macrocycle under varying pH or temperature?

Methodological Answer:

• Variable-temperature NMR : Monitor coalescence of proton signals to estimate energy barriers for ring puckering .
• Circular dichroism (CD) : Track chiral induction in asymmetric derivatives under pH titration .
• Time-resolved FTIR : Capture transient conformational states during cation binding/unbinding .

Q. How can researchers address reproducibility challenges in crystallographic studies of host-guest complexes?

Methodological Answer:

• High-throughput crystallization : Use robotics to screen >100 solvent/guest combinations for reliable co-crystal formation .
• Synchrotron radiation : Resolve weak electron density for light atoms (e.g., Li$^+$) with high-flux X-rays .
• Twinned crystal analysis : Apply SHELXTL software to deconvolute overlapping diffraction patterns in low-symmetry systems .

Methodological Resources

• Theoretical frameworks : Link experimental data to preorganization theory or hard-soft acid-base (HSAB) principles .
• Data validation : Cross-reference spectroscopic results with computational models (e.g., Gaussian for DFT) to ensure consistency .
• Contradiction analysis : Use Bland-Altman plots or Cohen’s kappa to statistically assess inter-lab variability .